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Compound of Interest

Compound Name: CART(62-76)(human,rat)

Cat. No.: B561575

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data from studies utilizing
cocaine- and amphetamine-regulated transcript (CART) peptide knockout (KO) mouse models
to validate the peptide's diverse physiological functions. The data presented herein offers
objective insights into the performance of these models in elucidating the roles of CART in
metabolism, behavior, and neurological processes.

Performance Comparison of CART Knockout vs.
Wild-Type Mice

The following tables summarize quantitative data from various studies comparing key
physiological and behavioral parameters between CART knockout (KO) and wild-type (WT)
mice. These data highlight the significant role of CART peptide in maintaining normal
physiological function.
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Mouse Wild-Type CART KO Percentage Reference
Parameter
Model (WT) Value Value Change Study
Body Weight )
Wierup et al.
(9) at 40 C57BL/6J 35.2+1.1 41.5+1.3 +17.9%
(2005)[1]
weeks
Daily Food .
+2.9% (not Wierup et al.
Intake (g/day C57BL/6J 35+0.2 3.6+0.3 o
) significant) (2005)[1]
Glucose-
Stimulated
Insulin Wierup et al.
o C57BL/6J 100+ 8 55+ 6 -45%
Secretion (in (2005)[1]
vivo, arbitrary
units)
Time in Open
Arms of Chaki et al.
C57BL/6J 35+4 22+3 -37.1%
Elevated Plus (2003)[2]
Maze (%)
Distance
Traveled in Moffett et al.
) C57BL/6J 15+£2 8x15 -46.7%
Open Field (2006)[3]

Center (%)

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication
and comparison.

Metabolic Phenotyping: Glucose-Stimulated Insulin
Secretion (GSIS) in vivo

Objective: To assess the ability of pancreatic -cells to secrete insulin in response to a glucose
challenge.
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Procedure:

Animal Preparation: Mice are fasted for 6 hours with free access to water.[4][5]

Baseline Blood Collection: A small blood sample (approximately 20 uL) is collected from the
tail vein to measure basal glucose and insulin levels.

Glucose Administration: A glucose solution (2 g/kg body weight) is administered via
intraperitoneal (IP) injection.[5]

Post-Injection Blood Sampling: Blood samples are collected at 15, 30, 60, and 120 minutes
post-glucose injection.[4]

Insulin Measurement: Plasma insulin levels are determined using an enzyme-linked
immunosorbent assay (ELISA) kit.

Data Analysis: The area under the curve (AUC) for insulin is calculated to quantify the total
insulin secreted in response to the glucose challenge.

Behavioral Phenotyping: Elevated Plus Maze (EPM)

Objective: To assess anxiety-like behavior in mice.

Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two enclosed

arms.

Procedure:

Acclimation: Mice are brought to the testing room at least 30 minutes before the test to
acclimate.

Test Initiation: Each mouse is placed in the center of the maze, facing an open arm.

Exploration Period: The mouse is allowed to freely explore the maze for 5 minutes.[6]

Data Collection: The session is recorded by a video camera, and software is used to track
the time spent in and the number of entries into the open and closed arms.
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» Data Analysis: The percentage of time spent in the open arms and the number of entries into
the open arms are calculated as measures of anxiety. A lower percentage of time and fewer
entries in the open arms are indicative of higher anxiety-like behavior.[6]

Behavioral Phenotyping: Open Field Test (OFT)

Objective: To assess locomotor activity and anxiety-like behavior in a novel environment.
Apparatus: A square arena with high walls to prevent escape.

Procedure:

» Acclimation: Mice are habituated to the testing room for at least 30 minutes prior to the test.
o Test Initiation: Each mouse is placed in the center of the open field arena.

o Exploration Period: The mouse is allowed to freely explore the arena for 10-15 minutes.

o Data Collection: A video tracking system records the mouse's activity, including total distance
traveled, velocity, and time spent in the center versus the periphery of the arena.[7]

» Data Analysis: Reduced time spent in and distance traveled in the center of the arena are
interpreted as indicators of increased anxiety-like behavior. Total distance traveled serves as
a measure of general locomotor activity.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways
and experimental workflows relevant to the validation of CART peptide function.
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Caption: CART peptide signaling pathway.[3][8][9][10]
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Caption: Experimental workflow for validating CART function using knockout mice.[11][12][13]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b561575?utm_src=pdf-body-img
https://anilocus.com/knockout-mouse-models-using-crispr-cas9/
https://www.jax.org/news-and-insights/jax-blog/2016/february/three-crispr-approaches-for-mouse-genome-editing
https://pmc.ncbi.nlm.nih.gov/articles/PMC9942237/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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